Cas no 467457-01-8 (5,7-Difluoro-1H-indole-3-carbaldehyde)

• Product Name: 5,7-Difluoro-1H-indole-3-carbaldehyde
• CAS No: 467457-01-8
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• CID: 4821469
• Update Time: 2025-06-09

5,7-Difluoro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,7-difluoro-1H-indole-3-carbaldehyde
• 5,7-Difluoro-1H-indole-3-carbaldehyde

• Inchi： 1S/C9H5F2NO/c10-6-1-7-5(4-13)3-12-9(7)8(11)2-6/h1-4,12H
• InChI Key： PPTOWNFNQOQDSL-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C=O)=CNC=21)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 1.7
• Topological Polar Surface Area: 32.9

Additional information on 5,7-Difluoro-1H-indole-3-carbaldehyde

Introduction to 5,7-Difluoro-1H-indole-3-carbaldehyde (CAS No. 467457-01-8)

5,7-Difluoro-1H-indole-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 467457-01-8, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. The presence of both fluoro and aldehyde functional groups imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery initiatives.

The indole core is a well-documented pharmacophore in medicinal chemistry, with numerous FDA-approved drugs featuring this structural motif. Compounds derived from indole have demonstrated efficacy in treating conditions ranging from cancer to neurological disorders. The introduction of fluorine atoms at the 5- and 7-positions of the indole ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Furthermore, the aldehyde group at the 3-position provides a reactive site for further functionalization, enabling the construction of more complex pharmacological entities.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their pronounced bioactivity and improved pharmacokinetic profiles. 5,7-Difluoro-1H-indole-3-carbaldehyde exemplifies this trend, as it has been employed in the development of novel therapeutic agents. For instance, studies have highlighted its potential in modulating enzyme activity associated with inflammatory diseases. The fluorine atoms contribute to selective interactions with biological targets, thereby minimizing off-target effects—a key consideration in modern drug development.

One notable application of 5,7-Difluoro-1H-indole-3-carbaldehyde is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in a myriad of cellular processes and are often implicated in diseases such as cancer and autoimmune disorders. By leveraging the reactivity of the aldehyde group and the electronic properties of the fluorinated indole scaffold, researchers have designed molecules that disrupt aberrant PPIs, leading to therapeutic benefits. Preliminary studies suggest that derivatives of this compound exhibit promising activity in preclinical models.

The chemical synthesis of 5,7-Difluoro-1H-indole-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include fluorination protocols at the 5- and 7-positions followed by formylation at the 3-position. Advances in catalytic methods have enabled more efficient and scalable production processes for this intermediate. Such improvements are crucial for supporting large-scale drug discovery programs where cost-effective and high-yielding synthetic routes are paramount.

From a medicinal chemistry perspective, 5,7-Difluoro-1H-indole-3-carbaldehyde represents an excellent example of how structural modifications can fine-tune biological activity. The interplay between fluorine substitution and aldehyde functionality allows for systematic exploration of SAR (Structure-Activity Relationships), guiding the optimization process toward more potent and selective drug candidates. This compound serves as a testament to the importance of heterocyclic chemistry in addressing unmet medical needs.

Future directions involving 5,7-Difluoro-1H-indole-3-carbaldehyde may explore its role in developing treatments for neurodegenerative diseases. The indole scaffold is known to interact with receptors and enzymes relevant to conditions such as Alzheimer's disease and Parkinson's disease. By incorporating fluorine atoms, which enhance binding affinity, researchers aim to create molecules that can cross the blood-brain barrier more effectively while maintaining high specificity for disease-related targets.

The versatility of 5,7-Difluoro-1H-indole-3-carbaldehyde extends beyond its use as an intermediate; it also finds utility in materials science applications. For example, its ability to participate in cross-coupling reactions makes it a valuable building block for synthesizing complex organic materials with tailored electronic properties. These materials could potentially be used in optoelectronic devices or as components in advanced coatings.

In conclusion,5,7-Difluoro-1H-indole-3-carbaldehyde (CAS No. 467457-01-8) is a multifaceted compound with significant implications across pharmaceutical research and materials science. Its unique structural features—combining fluorinated indole moieties with an aldehyde group—make it an indispensable tool for medicinal chemists striving to develop innovative therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow further within both academic and industrial settings.